Cas no 1806963-72-3 (2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine
• CAS No: 1806963-72-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4881147
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-2-4(12)5(8)6(11-3)7(9)10/h2,7H,1H3,(H,11,12)
• InChI Key： DLUAHYLPKOIAHC-UHFFFAOYSA-N
• SMILES： FC1C(C=C(C)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine

Professional Introduction to 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine (CAS No. 1806963-72-3)

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine, with the CAS number 1806963-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom within its six-membered ring structure. The presence of multiple fluorine atoms and hydroxyl groups in its molecular structure endows it with unique chemical properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine consists of a pyridine core substituted with a difluoromethyl group at the 2-position, a fluoro group at the 3-position, a hydroxyl group at the 4-position, and a methyl group at the 6-position. This specific arrangement of functional groups contributes to its reactivity and potential biological activity. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their potential therapeutic applications. The compound 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine has been studied for its potential role in various pharmacological pathways. One of the most promising areas of research is its application in anticancer therapy. Studies have shown that pyridine derivatives can interact with key enzymes and signaling pathways involved in cancer cell proliferation and survival. The structural features of this compound, such as the presence of fluorine atoms and hydroxyl groups, make it an attractive scaffold for designing molecules that can selectively target cancer cells.

Furthermore, the compound has shown promise in the development of antimicrobial agents. The unique chemical properties of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine allow it to disrupt bacterial cell membranes and inhibit essential enzymatic processes. This makes it a potential candidate for treating multidrug-resistant bacterial infections, a growing concern in global healthcare. Research is ongoing to explore its efficacy against various bacterial strains and to optimize its pharmacokinetic properties for better therapeutic outcomes.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine is another area of active investigation. The synthesis involves multiple steps, including fluorination reactions and functional group transformations, which require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further biological evaluation.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine has potential uses in agrochemicals and material science. Its structural motifs are found in various biologically active compounds, making it a valuable building block for designing new molecules with enhanced properties. For instance, its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants.

The toxicological profile of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine is another critical aspect that has been studied extensively. Preliminary toxicology studies suggest that the compound exhibits low acute toxicity when administered orally or dermally. However, further research is needed to assess its long-term effects and potential side interactions with other drugs or environmental factors. Understanding these aspects is crucial for ensuring safe and effective use in therapeutic applications.

The role of computational chemistry and molecular modeling has been instrumental in advancing our understanding of the interactions between 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine and biological targets. These tools have enabled researchers to predict binding affinities, identify potential drug candidates, and optimize molecular structures for improved efficacy. By integrating experimental data with computational methods, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-methylpyridine (CAS No. 1806963-72-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various therapeutic applications, including anticancer therapy and antimicrobial agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing medical science.